Cas no 1797720-83-2 (2-ethylsulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide)

• Product Name: 2-ethylsulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide
• CAS No: 1797720-83-2
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 5373170
• Update Time: 2025-10-31

2-ethylsulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethylsulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide

• Inchi： 1S/C17H20N2O3S/c1-2-23-15-8-4-3-7-14(15)17(22)18-11-13(20)12-19-10-6-5-9-16(19)21/h3-10,13,20H,2,11-12H2,1H3,(H,18,22)
• InChI Key： MSMIKTREMSQJLS-UHFFFAOYSA-N
• SMILES： C(NCC(O)CN1C(=O)C=CC=C1)(=O)C1=CC=CC=C1SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-ethylsulfanyl-N-[2-hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide

Introduction to 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-Oxopyridin-1-yl)propyl]benzamide (CAS No. 1797720-83-2)

2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide (CAS No. 1797720-83-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its complex molecular structure, includes a benzamide moiety, an ethylsulfanyl group, and a hydroxy-substituted propyl chain linked to a 2-oxopyridine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The chemical structure of 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide is noteworthy for its complexity and the presence of multiple functional groups. The benzamide moiety is a common feature in many pharmaceutical compounds, often contributing to the compound's ability to interact with biological targets such as enzymes and receptors. The ethylsulfanyl group (C₂H₅S) adds a sulfur-containing functional group, which can enhance the compound's solubility and reactivity. The hydroxy-substituted propyl chain (CH₃CH(OH)CH₂) introduces a polar hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions. Finally, the 2-oxopyridine ring (C₅H₄N⁺O) provides a nitrogen-containing heterocyclic structure that is known for its biological activity.

In recent years, medicinal chemistry research has focused on the development of new compounds with improved pharmacological profiles. 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide has been studied for its potential as an anti-inflammatory agent and as a modulator of various signaling pathways. Studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to modulate the activity of enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

The pharmacological properties of 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide have been extensively investigated in both in vitro and in vivo models. In cell-based assays, this compound has demonstrated potent anti-inflammatory effects by reducing the expression of inflammatory markers in macrophages and other immune cells. Furthermore, it has shown promise in animal models of inflammatory diseases, such as arthritis and colitis, where it effectively reduced inflammation and improved disease outcomes.

Beyond its anti-inflammatory properties, 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide has also been explored for its potential neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the activation of antioxidant pathways and the inhibition of pro-apoptotic signaling cascades.

The synthesis of 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide involves several steps, each carefully optimized to ensure high yield and purity. The synthesis typically begins with the preparation of the key intermediates, such as the ethylsulfanyl-substituted benzene derivative and the hydroxy-substituted propylamine linked to the 2-oxopyridine ring. These intermediates are then combined through amide bond formation to produce the final product. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for the synthesis of this compound.

In terms of clinical applications, 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide is currently being evaluated for its potential use in treating inflammatory diseases and neurodegenerative disorders. Preclinical studies have shown promising results, but further research is needed to fully understand its safety profile and therapeutic efficacy in humans. Clinical trials are underway to assess its effectiveness in treating conditions such as rheumatoid arthritis, multiple sclerosis, and Alzheimer's disease.

The future prospects for 2-Ethylsulfanyl-N-[2-Hydroxy-3-(2-oxopyridin-1-yl)propyl]benzamide are promising. As research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, it is likely that this compound will play an increasingly important role in drug development. Its unique combination of chemical features makes it a valuable tool for exploring new avenues in medicinal chemistry and pharmacology.